6-(1H-tetrazol-1-yl)-1,3-benzodioxol-5-amine

• IUPAC Name: 6-(tetrazol-1-yl)-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C8H7N5O2/c9-5-1-7-8(15-4-14-7)2-6(5)13-3-10-11-12-13/h1-3H,4,9H2
• InChI Key: SUOITAFESDPBJF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)N)N3C=NN=N3
• Molecular Formula: C8H7N5O2
• Molecular Weight: 205.17 g/mol

Description

Tetrazoles are a class of synthetic organic compounds that consist of a 5-member ring of four nitrogen atoms and one carbon atom. They are used in various fields due to their wide range of properties. For instance, they are used in pharmaceuticals, agriculture, and as components of explosives.

Synthesis Analysis

While specific synthesis methods for “6-(1H-tetrazol-1-yl)-1,3-benzodioxol-5-amine” are not available, tetrazoles are generally synthesized through the reaction of azides with nitriles. Another common method involves the reaction of nitriles with sodium azide in the presence of a catalyst.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, proton nuclear magnetic resonance (1H-NMR), carbon-13 nuclear magnetic resonance (13C-NMR), and Fourier-transform infrared (FTIR) spectroscopies are commonly used.

Chemical Reactions Analysis

Tetrazoles can participate in various chemical reactions due to their high reactivity. They can act as ligands in coordination chemistry, undergo nucleophilic substitution reactions, and participate in click reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For example, the melting point, boiling point, and density can be measured experimentally. The molecular weight can be calculated based on the molecular formula.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For instance, some tetrazole derivatives have been found to inhibit certain enzymes, which can make them useful as drugs.

Safety and Hazards

Tetrazoles are generally considered to be hazardous due to their high reactivity. They can be harmful if inhaled, come into contact with skin, or if swallowed.

Future Directions

The future research directions for tetrazole derivatives could involve exploring their potential uses in various fields, such as medicine, agriculture, and materials science. Additionally, new synthesis methods could be developed to improve the efficiency and selectivity of tetrazole synthesis.